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Compound of Interest

N-Desmethylcarboxy Terbinafine-
dz

Cat. No.: B1140389

Compound Name:

In-Depth Technical Guide: N-Desmethylcarboxy
Terbinafine-d7

This technical guide provides a comprehensive overview of N-Desmethylcarboxy
Terbinafine-d7, a deuterated metabolite of the antifungal drug Terbinafine. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, metabolic pathways, and analytical considerations.

Core Compound Data

N-Desmethylcarboxy Terbinafine-d7 is a stable isotope-labeled version of N-
Desmethylcarboxy Terbinafine, a metabolite of Terbinafine. The deuteration makes it a valuable
tool in pharmacokinetic and metabolic studies, often used as an internal standard for
guantitative analysis.

Parameter Value Reference
CAS Number 1185238-58-7 [1]
Molecular Formula C20H14D7NO2 [2]
Molecular Weight 314.43 g/mol [2]
Unlabeled CAS Number 99473-15-1 [1]
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Terbinafine: Mechanism of Action

Terbinafine, the parent compound, is an allylamine antifungal agent that acts by inhibiting the
enzyme squalene epoxidase.[3][4][5][6] This enzyme is a critical component in the fungal
ergosterol biosynthesis pathway. Ergosterol is an essential sterol in fungal cell membranes,
analogous to cholesterol in mammalian cells, responsible for maintaining membrane integrity
and fluidity.[3][5]

The inhibition of squalene epoxidase leads to two significant downstream effects that contribute
to the antifungal activity of Terbinafine:

o Ergosterol Depletion: The blockage of the synthesis pathway results in a deficiency of
ergosterol, compromising the fungal cell membrane's structural integrity and function.[3][5]

e Squalene Accumulation: The enzymatic inhibition causes a buildup of squalene within the
fungal cell.[3][5] High concentrations of intracellular squalene are toxic to the fungal cell,
leading to cell death.[3][5]

This mechanism provides a selective action against fungal pathogens, as the enzyme in the
mammalian cholesterol biosynthesis pathway is significantly less sensitive to Terbinafine.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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